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Bl 2536 Solubility and Stock Solution
Preparation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Bi 2536

CAS No.: 755038-02-9

Cat. No.: S521131

The following table summarizes the key solubility data and standard stock preparation protocol for BI 2536.

Parameter Details

Solubility in DMSO =10 mM [ [1]]; 20 mg/mL [ [2]]

Solubility in Ethanol 25 mg/mL [ [2]]; = 92.4 mg/mL (with ultrasonic treatment) [ [1]]
Standard Stock 10 mM (common for in vitro studies) [ [2] [3]]

Concentration
Recommended Solvent DMSO

Reconstitution Example To make a 10 mM stock, dissolve 5 mg of Bl 2536 in 958 uL of DMSO
[[2]].

Step-by-Step Experimental Protocol

Here is a detailed methodology for creating a working stock solution of BI 2536, incorporating best practices

from supplier protocols.
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e Allow the compound to warm up. Before opening, let the vial containing Bl 2536 powder equilibrate
to room temperature. This helps prevent water condensation from the air when the vial is open [ [2]].
¢ Weigh the powder. Carefully weigh the desired amount of Bl 2536. For example, to make a 10 mM
stock, you would use 5 mg of powder [ [2]].
¢ Add the solvent. Transfer the powder into an appropriate tube and add the calculated volume of
pure, anhydrous DMSO.
e Agitate the mixture. If the powder does not dissolve immediately, use one or both of the following
techniques:
o Warm the tube at 37°C for 10 minutes [ [1]].
o Shake the tube in an ultrasonic bath for a short period [ [1]].
¢ Store the stock solution. Aliquot the clear stock solution and store it at -20°C [ [2] [1]]. Under these
conditions, the solution is stable for up to 3 months [ [2]]. Avoid repeated freeze-thaw cycles to
maintain potency.

Troubleshooting Guide and FAQs

The workflow below outlines the recommended steps for preparing your BI 2536 solution and how to

troubleshoot common issues.
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Frequently Asked Questions

e What is the typical working concentration for cell culture experiments? Working concentrations
can vary significantly depending on the cell line and desired effect, but many studies report using

concentrations in the low nanomolar range (e.g., 1-100 nM) for cell-based assays [ [4] [1]].

e How should I handle the stock solution for cell treatment? Always dilute the stock solution into
your cell culture medium. The final concentration of DMSO in the medium should generally be kept

below 0.1% to minimize solvent toxicity to cells.

e Why is it important to aliquot the stock solution? Aliquoting prevents contamination of the entire
stock and minimizes the number of freeze-thaw cycles, which is critical for maintaining the stability

and potency of BI 2536 over time [ [2]].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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